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Compound of Interest

Compound Name: Heptadecyl acrylate

Cat. No.: B13791135 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Heptadecyl acrylate (C17A) is a long-chain alkyl acrylate monomer that serves as a crucial

building block in the synthesis of a diverse range of polymers. Its characteristic hydrophobic

nature, conferred by the long heptadecyl chain, combined with the reactivity of the acrylate

group, makes it a valuable component in the formulation of materials with tailored properties.

This technical guide provides a comprehensive overview of the core physical properties of

Heptadecyl acrylate monomer, offering essential data and methodologies for professionals in

research and development.

Core Physical Properties
The physical characteristics of Heptadecyl acrylate are fundamental to its handling,

processing, and the properties of the resulting polymers. A summary of these key properties is

presented in the table below.
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Property Value Units Notes

Molecular Weight 310.5 g/mol [1][2]

Appearance Clear, colorless liquid - At room temperature

Density 0.87 g/cm³ At 25 °C

Boiling Point > 174 °C

Melting Point < -100 °C

Viscosity 11 mPa·s At 25 °C

Vapor Pressure 0.000125 hPa At 32 °C

Flash Point 146.5 °C

CAS Number 28343-58-0 - [1][2]

Solubility Profile
The solubility of Heptadecyl acrylate is a critical parameter for its use in polymerization

reactions and formulations. Due to its long alkyl chain, Heptadecyl acrylate is a hydrophobic

monomer.[3]

Water Solubility: It is sparingly soluble in water.

Organic Solvent Solubility: It is soluble in a range of common organic solvents. The solubility

of acrylate esters is generally dictated by the nature of the side chain.[4] For long-chain

acrylates like Heptadecyl acrylate, solubility is higher in non-polar and moderately polar

solvents such as:

Toluene

Anisole

Dichloromethane

Methanol (in which it is used for precipitation of the polymer)[5]
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The principle of "like dissolves like" is applicable, where its hydrophobic nature dictates its

miscibility with organic solvents.

Experimental Protocols for Physical Property
Determination
While specific experimental protocols for Heptadecyl acrylate are not readily available in the

public domain, the following are general, well-established methodologies for determining the

key physical properties of liquid monomers.

Density Measurement
The density of a liquid monomer like Heptadecyl acrylate can be accurately determined using

a pycnometer or a digital density meter.

Pycnometer Method:

The pycnometer, a glass flask with a close-fitting ground glass stopper with a capillary

tube through it, is first weighed empty and dry.

It is then filled with a reference liquid of known density (e.g., deionized water) and weighed

again to determine its volume.

The pycnometer is then thoroughly dried and filled with Heptadecyl acrylate.

The weight of the pycnometer filled with the monomer is recorded.

The density is calculated by dividing the mass of the monomer by the volume of the

pycnometer.

Boiling Point Determination
The boiling point can be determined using ebulliometry.

A small sample of Heptadecyl acrylate is placed in a boiling tube equipped with a

thermometer and a capillary tube sealed at one end.

The boiling tube is heated in a heating bath (e.g., an oil bath).
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As the temperature rises, a continuous stream of bubbles will emerge from the capillary tube.

The heat is then removed, and the temperature at which the liquid just begins to enter the

capillary tube is recorded as the boiling point.

Melting Point Determination
For substances with very low melting points like Heptadecyl acrylate (< -100 °C), a cryostat

with a specialized melting point apparatus is used.

A sample of the monomer is frozen.

The frozen sample is then slowly warmed in the cryostat.

The temperature at which the first signs of melting are observed and the temperature at

which the last solid melts are recorded to determine the melting range.

Viscosity Measurement
The viscosity of Heptadecyl acrylate can be measured using a viscometer, such as a cone-

and-plate or a concentric cylinder viscometer.

A sample of the monomer is placed in the viscometer.

The apparatus applies a defined shear stress or shear rate to the liquid.

The resulting shear rate or shear stress is measured.

The viscosity is then calculated from these parameters. The measurement is typically

performed at a controlled temperature (e.g., 25 °C).

Refractive Index Measurement
The refractive index of a liquid monomer is typically determined using an Abbe refractometer.

A few drops of Heptadecyl acrylate are placed on the prism of the refractometer.

The prism is closed, and a light source is directed through the sample.
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The user looks through the eyepiece and adjusts the instrument until the boundary line

between the light and dark regions is sharp and centered.

The refractive index is then read directly from the instrument's scale. The temperature should

be controlled and recorded as the refractive index is temperature-dependent.

Mandatory Visualizations
Logical Workflow for Physical Property Characterization
The following diagram illustrates a logical workflow for the comprehensive characterization of

the physical properties of Heptadecyl acrylate monomer.
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Caption: Workflow for Physical Property Characterization.
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Relationship Between Molecular Structure and Physical
Properties
This diagram illustrates the conceptual relationship between the molecular structure of

Heptadecyl acrylate and its key physical properties.

Molecular Structure of Heptadecyl Acrylate
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Caption: Structure-Property Relationship.

Conclusion
The physical properties of Heptadecyl acrylate monomer are integral to its application in

polymer science and material development. Its long alkyl chain imparts significant

hydrophobicity and a low melting point, while the acrylate functionality provides a reactive site

for polymerization.[3] This unique combination of characteristics allows for the synthesis of

polymers with desirable properties such as flexibility, water resistance, and adhesion. The data

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b13791135?utm_src=pdf-body
https://www.benchchem.com/product/b13791135?utm_src=pdf-body-img
https://www.benchchem.com/product/b13791135?utm_src=pdf-body
https://jamorin.com/wp-content/uploads/2019/04/C17A_TDS_en.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13791135?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


and methodologies presented in this guide serve as a valuable resource for researchers and

professionals working with this versatile monomer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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